Cas no 441290-97-7 (N-4-(1,3-benzoxazol-2-yl)phenyl-4-(dimethylamino)benzamide)

• Product Name: N-4-(1,3-benzoxazol-2-yl)phenyl-4-(dimethylamino)benzamide
• CAS No: 441290-97-7
• MF: C₂₂H₁₉N₃O₂
• MW: 357.405164957047
• CID: 6496797
• Update Time: 2025-10-28

N-4-(1,3-benzoxazol-2-yl)phenyl-4-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzoxazol-2-yl)phenyl-4-(dimethylamino)benzamide
• N-(4-(benzo[d]oxazol-2-yl)phenyl)-4-(dimethylamino)benzamide
• Benzamide, N-[4-(2-benzoxazolyl)phenyl]-4-(dimethylamino)-

• Inchi： 1S/C22H19N3O2/c1-25(2)18-13-9-15(10-14-18)21(26)23-17-11-7-16(8-12-17)22-24-19-5-3-4-6-20(19)27-22/h3-14H,1-2H3,(H,23,26)
• InChI Key： MCRQRUUSZBUDOJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3O2)C=C1)(=O)C1=CC=C(N(C)C)C=C1

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 463.1±30.0 °C(Predicted)
• pka: 13.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,3-benzoxazol-2-yl)phenyl-4-(dimethylamino)benzamide

N-4-(1,3-Benzoxazol-2-yl)phenyl-4-(dimethylamino)benzamide: A Comprehensive Overview

CAS No 441290-97-7, commonly referred to as N-4-(1,3-benzoxazol-2-yl)phenyl-4-(dimethylamino)benzamide, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of benzoxazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a benzoxazole ring system fused with a benzene ring, along with a dimethylamino group attached to the benzamide moiety. These structural features contribute to its unique chemical properties and biological functions.

The synthesis of N-4-(1,3-benzoxazol-2-yl)phenyl-4-(dimethylamino)benzamide involves a series of well-established organic reactions, including nucleophilic aromatic substitution and amide bond formation. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Researchers have also explored various strategies to optimize the synthesis process, such as using microwave-assisted reactions or catalytic systems, which have significantly improved the yield and purity of the product.

In terms of pharmacological properties, this compound has demonstrated promising activity in several biological assays. For instance, studies have shown that it exhibits potent anti-inflammatory and antioxidant effects, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has been investigated for its potential as an anticancer agent. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. These findings highlight its potential as a lead compound for the development of novel anticancer therapies.

The application of CAS No 441290-97-7 extends beyond pharmacology into other areas such as material science and sensor technology. Due to its unique electronic properties, this compound has been explored as a candidate for organic semiconductors and fluorescent sensors. Recent research has focused on incorporating this compound into polymer-based materials to enhance their optical and electronic properties, which could pave the way for its use in next-generation electronic devices.

In conclusion, N-4-(1,3-benzoxazol-2-yl)phenyl-4-(dimethylamino)benzamide is a versatile compound with a wide range of applications across multiple disciplines. Its structural features, coupled with its promising biological and chemical properties, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing both therapeutic interventions and technological innovations.